N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]propanamide

Specification

• Molecular Formula: C18H24N2O4S
• Molecular Weight: 364.5 g/mol
• IUPAC Name: N-[3-(benzenesulfonyl)-1-(2-methoxyethyl)-4,5-dimethylpyrrol-2-yl]propanamide
• Standard InChI: InChI=1S/C18H24N2O4S/c1-5-16(21)19-18-17(13(2)14(3)20(18)11-12-24-4)25(22,23)15-9-7-6-8-10-15/h6-10H,5,11-12H2,1-4H3,(H,19,21)
• Standard InChI Key: SQIQYSHWKXZKFD-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=C(C(=C(N1CCOC)C)C)S(=O)(=O)C2=CC=CC=C2

Introduction

N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]propanamide is a complex organic compound featuring a pyrrole ring with multiple functional groups, including a methoxyethyl group, dimethyl groups, and a phenylsulfonyl group. This compound belongs to the class of organic compounds known as amides, specifically propanamides, which are derivatives of propanoic acid where the hydroxyl group is replaced by an amine or ammonia.

Synthesis and Reaction Conditions

The synthesis of N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]propanamide typically involves several steps, requiring specific catalysts and solvents to optimize yield and purity. Reaction conditions such as temperature, pressure, and reaction time are critical for successful synthesis.

Biological Activity and Potential Applications

Preliminary studies suggest that this compound may modulate various signaling pathways by interacting with proteins or enzymes involved in these pathways. The phenylsulfonyl group is known to have inhibitory effects on certain enzymes, indicating potential therapeutic applications, although specific therapeutic targets are not well-documented for this exact compound.

Analytical Techniques for Characterization

The molecular structure of N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]propanamide can be further analyzed using techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry to confirm its identity and purity.

Comparison with Related Compounds

Related compounds, such as N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]cyclohexanecarboxamide and N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]-2,2-dimethylpropanamide, exhibit different molecular weights and formulas but share similar structural features.

Comparison Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)
N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]propanamide	C18H24N2O4S	364.5
N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]cyclohexanecarboxamide	C22H30N2O4S	418.6
N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]-2,2-dimethylpropanamide	C20H28N2O4S	392.5